Cas no 1291863-92-7 (N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1291863-92-7
• MF: C₂₁H₂₃N₃O₂S₂
• MW: 413.556222200394
• CID: 5322840
• Update Time: 2025-05-30

N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• STL092049
• N-cyclohexyl-2-((4-oxo-3-(o-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-cyclohexyl-2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide

• Inchi： 1S/C21H23N3O2S2/c1-14-7-5-6-10-17(14)24-20(26)19-16(11-12-27-19)23-21(24)28-13-18(25)22-15-8-3-2-4-9-15/h5-7,10-12,15H,2-4,8-9,13H2,1H3,(H,22,25)
• InChI Key： OZGMYOZMNPZHOR-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CSC=2C(N1C1C=CC=CC=1C)=O)CC(NC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 621
• XLogP3: 4.9
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

N-Cyclohexyl-2-{[3-(2-Methylphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-2-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

The compound N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1291863-92-7) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of thienopyrimidine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure is characterized by a thienopyrimidine ring system fused with a sulfur atom and an acetamide group, making it a unique candidate for various therapeutic applications.

Recent studies have highlighted the thienopyrimidine core as a promising scaffold for the development of kinase inhibitors. Kinases are crucial enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The N-cyclohexyl substituent in this compound contributes to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins. Additionally, the sulfanyl group attached to the acetamide moiety plays a critical role in stabilizing the molecule's structure and potentially modulating its bioavailability.

The synthesis of N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide involves a multi-step process that includes cyclization reactions and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for preclinical studies. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining the integrity of the molecule's complex structure.

In terms of biological activity, this compound has shown remarkable selectivity towards specific kinase targets. For instance, it has demonstrated potent inhibitory effects on cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are key players in cell cycle regulation and signal transduction. These findings suggest that the compound could serve as a lead molecule for developing novel anti-cancer therapies.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets and have guided further modifications to enhance its pharmacokinetic properties. The integration of experimental and computational approaches has significantly accelerated the drug discovery process for this compound.

Another notable aspect of N-cyclohexyl-2-{[3-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is its potential as a modulator of ion channels. Ion channels are essential for maintaining cellular homeostasis and are implicated in conditions such as epilepsy and cardiovascular diseases. Preliminary experiments indicate that this compound may exhibit channel-blocking activity, opening new avenues for its application in neurology and cardiology.

In conclusion, N-cyclohexyl-2-{[3-(2-methylphenyl)-4 oxo 3H 4H thieno 3 0d pyrimidin 000000000000000000000